Cas no 1227911-38-7 (Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate)
1227911-38-7 structure
Product Name:Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate
CAS No:1227911-38-7
MF:C22H30BrN3O6
MW:512.394105434418
CID:2149374
Update Time:2023-08-04
Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 3-(bis(tert-butoxycarbonyl)amino)-6-bromo-1H-indazole-1-carboxylate
- 1h-indazole-1-carboxylic acid,3-[bis[(1,1-dimethylethoxy)carbonyl]amino]-6-bromo-,1,1-dimethylethyl ester
- YZPMXEIDENZBDG-UHFFFAOYSA-N
- tert-Butyl 3-[bis(tert-butoxycarbonyl)amino]-6-bromo-indazole-1-carboxylate
- 1,1-dimethylethyl 3-(bis{[(1,1-dimethylethyl)oxy]carbonyl}amino)-6-bromo-1H-indazole-1-carboxylate
- Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate
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- Inchi: 1S/C22H30BrN3O6/c1-20(2,3)30-17(27)25(18(28)31-21(4,5)6)16-14-11-10-13(23)12-15(14)26(24-16)19(29)32-22(7,8)9/h10-12H,1-9H3
- InChI Key: YZPMXEIDENZBDG-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)N(C(=O)OC(C)(C)C)N=C2N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 697
- Topological Polar Surface Area: 100
Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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